1-(2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}phenyl)-1-propanone hydrochloride

• IUPAC Name: 1-[2-[2-(2-morpholin-4-ylethoxy)ethoxy]phenyl]propan-1-one;hydrochloride
• InChI: InChI=1S/C17H25NO4.ClH/c1-2-16(19)15-5-3-4-6-17(15)22-14-13-21-12-9-18-7-10-20-11-8-18;/h3-6H,2,7-14H2,1H3;1H
• InChI Key: ZRVLCYXPWLWHOU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=CC=C1OCCOCCN2CCOCC2.Cl
• Molecular Formula: C17H26ClNO4
• Molecular Weight: 343.8 g/mol

Description

1-(2-{2-[2-(4-morpholinyl)ethoxy]ethoxy}phenyl)-1-propanone hydrochloride, commonly known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, MDPV has also been used in scientific research due to its unique chemical properties. In

Mechanism of Action

MDPV acts by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which produces a euphoric and stimulating effect. MDPV also binds to the vesicular monoamine transporter, which leads to the release of dopamine from the presynaptic neuron.
Biochemical and Physiological Effects:
MDPV produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces feelings of euphoria, alertness, and increased sociability. However, MDPV can also produce negative effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

MDPV has several advantages as a research tool, including its potency, selectivity, and ability to produce effects similar to those of other psychostimulants. However, MDPV also has several limitations, including its potential for abuse and addiction, and its negative side effects.

Future Directions

Future research on MDPV could focus on developing new medications for the treatment of addiction and exploring the role of the dopamine transporter in drug addiction. Other areas of research could include the development of new synthetic cathinones with improved selectivity and reduced side effects, and the study of the long-term effects of MDPV use on the brain and behavior.
Conclusion:
In conclusion, MDPV is a synthetic cathinone that has been used in scientific research to study its effects on the central nervous system. It acts as a potent psychostimulant that produces effects similar to those of cocaine and amphetamines. MDPV has several advantages as a research tool, but also has limitations and potential negative side effects. Future research on MDPV could lead to the development of new treatments for addiction and a better understanding of the role of the dopamine transporter in drug addiction.

Scientific Research Applications

MDPV has been used in scientific research to study its effects on the central nervous system. It has been found to act as a potent psychostimulant that produces effects similar to those of cocaine and amphetamines. MDPV has also been used to study the role of the dopamine transporter in drug addiction and the development of new medications for the treatment of addiction.